Cas no 55702-53-9 (N-methylammelide)
N-methylammelide structure
Product Name:N-methylammelide
CAS No:55702-53-9
MF:C4H6N4O2
MW:142.11603975296
CID:2671807
PubChem ID:25245718
Update Time:2025-04-21
N-methylammelide Chemical and Physical Properties
Names and Identifiers
-
- 6-(Methylamino)-1,3,5-triazine-2,4(1H,3H)-dione
- SCHEMBL26698931
- N-methylammelide
- EN300-1461829
- 55702-53-9
- SCHEMBL2024856
- 4-hydroxy-6-(methylamino)-1,2-dihydro-1,3,5-triazin-2-one
-
- Inchi: 1S/C4H6N4O2/c1-5-2-6-3(9)8-4(10)7-2/h1H3,(H3,5,6,7,8,9,10)
- InChI Key: KYGWHIMMSIVKRA-UHFFFAOYSA-N
- SMILES: O=C1NC(N=C(NC)N1)=O
Computed Properties
- Exact Mass: 142.04907545Da
- Monoisotopic Mass: 142.04907545Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 82.6Ų
N-methylammelide Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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